Cas no 35440-36-9 (Fenoprofen Acyl Glucuronide)

• Product Name: Fenoprofen Acyl Glucuronide
• CAS No: 35440-36-9
• MF: C₂₁H₂₂O₉
• MW: 418.393987178802
• CID: 4558306
• Update Time: 2025-06-13

Fenoprofen Acyl Glucuronide Chemical and Physical Properties

Names and Identifiers

• Fenoprofen acyl-β-D-glucuronide
• Fenoprofen Acyl Glucuronide (Mixture ofDiastereomers)
• Fenoprofen acyl-β-D-glucuronideQ: What is Fenoprofen acyl-β-D-glucuronide Q: What is the CAS Number of Fenoprofen acyl-β-D-glucuronide
• Fenoprofen glucuronide
• Fenoprofen Acyl Glucuronide

• Inchi： 1S/C21H22O9/c1-11(12-6-5-9-14(10-12)28-13-7-3-2-4-8-13)20(27)30-21-17(24)15(22)16(23)18(29-21)19(25)26/h2-11,15-18,21-24H,1H3,(H,25,26)/t11?,15-,16-,17+,18-,21-/m0/s1
• InChI Key： KXAAUVHIGIFUSM-RVLIQFCMSA-N
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)C(=O)C(C1C=CC=C(OC2C=CC=CC=2)C=1)C

Additional information on Fenoprofen Acyl Glucuronide

Introduction to Fenoprofen Acyl Glucuronide (CAS No. 35440-36-9)

Fenoprofen Acyl Glucuronide, a derivative of the well-known nonsteroidal anti-inflammatory drug (NSAID) fenoprofen, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicine. The CAS number 35440-36-9 uniquely identifies this molecule, which has been extensively studied for its pharmacological properties and potential therapeutic applications. This introduction delves into the chemical structure, pharmacokinetics, and the latest research findings associated with Fenoprofen Acyl Glucuronide.

The chemical name of Fenoprofen Acyl Glucuronide underscores its glucuronide conjugation, a process that enhances the solubility and excretion of the parent compound. This modification is a common strategy in drug development to improve bioavailability and reduce toxicity. The acyl glucuronide moiety plays a crucial role in modulating the pharmacokinetic profile of fenoprofen, making it an attractive candidate for further clinical investigation.

Recent studies have highlighted the potential of Fenoprofen Acyl Glucuronide as an effective anti-inflammatory agent with a reduced risk of gastrointestinal side effects compared to its parent compound. The glucuronidation process not only improves solubility but also alters the metabolic pathways, leading to a more favorable safety profile. This has opened new avenues for its use in treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

The pharmacokinetic behavior of Fenoprofen Acyl Glucuronide has been thoroughly examined in preclinical studies. These investigations have revealed that the compound exhibits prolonged half-life and lower systemic absorption compared to fenoprofen. This extended duration of action could lead to less frequent dosing, improving patient compliance. Additionally, the reduced gastrointestinal irritation makes it a promising alternative for patients who experience adverse reactions from traditional NSAIDs.

One of the most intriguing aspects of Fenoprofen Acyl Glucuronide is its mechanism of action. Unlike conventional NSAIDs that primarily work by inhibiting cyclooxygenase (COX) enzymes, Fenoprofen Acyl Glucuronide may exert its anti-inflammatory effects through additional pathways. Emerging research suggests that it may also interact with nuclear factor kappa B (NF-κB) and other inflammatory signaling cascades, providing a more comprehensive therapeutic approach.

The synthesis of Fenoprofen Acyl Glucuronide involves advanced chemical techniques that ensure high purity and yield. The process typically involves enzymatic or chemical glucuronidation followed by acylation to form the final product. These synthetic routes are optimized to mimic natural biological processes, ensuring that the final compound retains its pharmacological efficacy while minimizing unwanted side effects.

In clinical trials, Fenoprofen Acyl Glucuronide has demonstrated promising results in managing pain and inflammation without the typical adverse effects associated with NSAIDs. Patients treated with this compound have reported improved pain relief and reduced incidence of gastrointestinal discomfort. These findings are particularly significant for individuals who require long-term pain management but are sensitive to traditional NSAIDs.

The regulatory landscape for Fenoprofen Acyl Glucuronide is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring clinical trial outcomes to determine if this compound can be approved for human use. If successful, Fenoprofen Acyl Glucuronide could become a valuable addition to the arsenal of anti-inflammatory drugs available to healthcare professionals.

Future research directions for Fenoprofen Acyl Glucuronide include exploring its potential in treating other inflammatory conditions beyond arthritis. Studies are being conducted to assess its efficacy in conditions such as inflammatory bowel disease and psoriasis. Additionally, researchers are investigating ways to further optimize the delivery system for this compound to enhance its therapeutic benefits.

The development of Fenoprofen Acyl Glucuronide represents a significant advancement in pharmaceutical chemistry and medicine. By leveraging conjugation technology, this compound offers a safer and more effective alternative to traditional NSAIDs. As research continues to uncover new applications and mechanisms of action, Fenoprofen Acyl Glucuronide is poised to play a crucial role in modern medicine.